Cas no 67021-65-2 (3,4-Dichloro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3,4-Dichloro-1,2-oxazole-5-carboxylic acid
• CAS No: 67021-65-2
• MF: C₄HCl₂NO₃
• MW: 181.961639165878
• CID: 2796771
• PubChem ID: 23361755
• Update Time: 2025-04-21

3,4-Dichloro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 67021-65-2
• 3,4-Dichloroisoxazole-5-carboxylic acid
• SCHEMBL8307746
• DB-151042
• 3,4-Dichloro-1,2-oxazole-5-carboxylic acid
• 3,4-Dichloro-5-isoxazolecarboxylic acid
• DTXSID30633360
• AKOS006324134

• Inchi： 1S/C4HCl2NO3/c5-1-2(4(8)9)10-7-3(1)6/h(H,8,9)
• InChI Key： UZMMBRGUEQGCGW-UHFFFAOYSA-N
• SMILES： ClC1C(=NOC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 180.9333483g/mol
• Monoisotopic Mass: 180.9333483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides